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Compound of Interest

Compound Name: 4-Chloro-2,3-difluorophenol

CAS No.: 1261634-63-2

Cat. No.: B1459376

Get Quote

Executive Summary
4-Chloro-2,3-difluorophenol (CAS: 1261634-63-2) is a specialized halogenated aromatic

intermediate critical to the development of high-potency pharmaceuticals and agrochemicals.[1]

[2] Its structural uniqueness lies in the specific arrangement of fluorine and chlorine atoms,

which imparts distinct electronic and steric properties—specifically, the modulation of pKa and

lipophilicity (LogP) compared to non-fluorinated phenols. This guide provides a comprehensive

technical analysis of its physicochemical profile, synthetic pathways, and handling protocols for

research and development applications.[3]

Molecular Identity & Structural Analysis[4]
The compound features a phenol core substituted with fluorine atoms at the 2 and 3 positions

and a chlorine atom at the 4 position. This "crowded" substitution pattern significantly alters the

electron density of the aromatic ring, enhancing metabolic stability by blocking the typically

reactive para position.
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Parameter Technical Detail

Chemical Name 4-Chloro-2,3-difluorophenol

CAS Registry Number 1261634-63-2

Molecular Formula
ngcontent-ng-c176312016="" _nghost-ng-

c3009799073="" class="inline ng-star-inserted">

Molecular Weight 164.54 g/mol

SMILES Oc1c(F)c(F)c(Cl)cc1

InChI Key HVLUXBQZVNQLTE-UHFFFAOYSA-N

Structural Features

[1][2][4][5][6][7][8][9] • OH Group: H-bond

donor/acceptor (Acidic)• F (C2, C3): Strong

electron-withdrawing (Inductive effect)• Cl (C4):

Lipophilic bulk, metabolic blocker

Physicochemical Profile
The following data aggregates experimental observations and high-confidence predictive

models essential for formulation and medicinal chemistry optimization.

Core Physical Properties[12]
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Property Value Source/Note

Physical State Solid (Crystalline powder)
Observed in analogs; SDS

data [1, 2]

Melting Point
N/A (Predicted range: 40–60

°C)

Experimental value not

reported in standard

databases; estimated based

on 4-chloro-3-fluorophenol (mp

54-56°C).

Boiling Point ~214 °C (Predicted)
Extrapolated from

chlorophenol boiling curves.

Solubility (Water) Low (<1 mg/mL)

Hydrophobic halogen

substituents reduce aqueous

solubility.

Solubility (Organic) High

Soluble in DMSO, Methanol,

Dichloromethane, Ethyl

Acetate.

Electronic & Lipophilic Parameters (SAR Drivers)
Acidity (pKa): The presence of two fluorine atoms ortho/meta to the hydroxyl group exerts a

strong electron-withdrawing inductive effect (-I), stabilizing the phenoxide anion.

Phenol pKa: ~10.0[7]

4-Chlorophenol pKa: 9.4

4-Chloro-2,3-difluorophenol pKa (Predicted):~7.8 – 8.2

Implication: It is significantly more acidic than phenol, affecting its ionization state at

physiological pH (7.4).

Lipophilicity (LogP): The chlorine atom at C4 is a major contributor to lipophilicity, aiding

membrane permeability.
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Predicted XLogP:2.4 [3]

Implication: Suitable for CNS-active drug scaffolds where blood-brain barrier penetration is

required.

Synthetic Pathways & Manufacturing[3][8]
The synthesis of 4-Chloro-2,3-difluorophenol typically employs Electrophilic Aromatic

Substitution (EAS). The hydroxyl group (OH) is a strong ortho/para director. However, the 2-

and 3-positions are already occupied by fluorine. The 4-position (para to OH) is electronically

activated and sterically accessible, making it the preferred site for chlorination.

Synthesis Workflow (Graphviz)
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Figure 1: Regioselective chlorination of 2,3-difluorophenol. The hydroxyl group directs the

incoming chlorine preferentially to the para-position (C4), which is less sterically hindered than

the remaining ortho-position (C6).

Experimental Protocol (General Procedure)
Note: This is a generalized protocol based on standard chlorination chemistry for fluorophenols.

Dissolution: Dissolve 2,3-difluorophenol (1.0 eq) in a non-polar solvent (e.g.,

Dichloromethane or Chloroform) to minimize phenol ionization.

Chlorination: Add Sulfuryl Chloride (

, 1.05 eq) dropwise at 0°C.
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Why:

is milder than elemental chlorine gas and provides better regiocontrol.

Reaction: Stir at room temperature for 2–4 hours. Monitor via TLC or HPLC.[9]

Quench: Quench with water/sodium bicarbonate solution.

Purification: Extract with organic solvent, dry over

, and recrystallize (if solid) or distill (if liquid) to separate the 4-chloro isomer from any 6-
chloro byproduct.

Analytical Characterization
To validate the identity of 4-Chloro-2,3-difluorophenol, the following spectral signatures are

diagnostic:

H NMR (DMSO-

):

~10.5 ppm (s, 1H, -OH)

~7.0–7.4 ppm (m, 2H, Aromatic protons at C5 and C6). Note: The coupling pattern will be
complex due to H-F and H-H coupling.

F NMR:

Two distinct signals corresponding to F2 and F3. The F-F coupling and F-H coupling will

result in multiplet splitting.

Mass Spectrometry (MS):

M-H (Negative Mode): 162.9 m/z.[4]

Isotope Pattern: A characteristic 3:1 ratio for the M and M+2 peaks due to the

Cl and

Cl isotopes.
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Safety, Stability & Handling
Hazard Classification (GHS):

Acute Toxicity: Harmful if swallowed (H302), in contact with skin (H312), or inhaled (H332).

Irritation: Causes skin irritation (H315) and Serious Eye Damage (H318).

Target Organ: May cause respiratory irritation (H335).[10]

Handling Protocol:

PPE: Wear nitrile gloves, lab coat, and safety goggles/face shield (critical due to eye damage

risk).

Ventilation: All operations involving heating or dust generation must be performed in a

chemical fume hood.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) if possible, as phenols

can oxidize over time, turning pink/brown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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